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Abstract

Indium has been incorporated into high-copper dental amalgam alloys to enhance their
physical properties and clinical performance. This technical guide delves into the mechanisms
by which indium alters the microstructure and behavior of dental amalgam. The addition of
indium has been shown to significantly improve key mechanical properties, including a
reduction in creep and an increase in compressive strength. Furthermore, indium plays a
crucial role in enhancing corrosion resistance and reducing the release of mercury vapor from
the set amalgam. This document summarizes the quantitative effects of indium, details the
experimental protocols used for its evaluation, and provides visual representations of its
mechanism of action and relevant experimental workflows.

Mechanism of Action

The primary role of indium in high-copper dental amalgams is multifaceted, influencing the
material from the initial mixing stage through to its long-term clinical performance. The
mechanisms can be categorized into two main areas: modification of the setting reaction and
surface chemistry, and enhancement of mechanical properties.

Influence on Amalgamation and Microstructure
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In high-copper amalgams, the primary goal is the elimination of the gamma-2 (y2; Snv-sHg)
phase, which is the weakest and most corrosion-prone component of traditional amalgams.[1]
The addition of copper facilitates the formation of the more stable eta (n'; CusSns) phase.[1]
Indium contributes to this process and introduces further benefits:

o Improved Wetting: Indium has been shown to promote the wetting of the alloy particles by
mercury.[2] This improved wetting allows for a more homogenous mix with less mercury
required, which is advantageous for both the material's properties and biocompatibility.[2]

e y2 Phase Suppression: Like copper, indium exhibits a strong affinity for tin, which helps to
prevent the formation of the undesirable y2 phase.[1]

e Microstructural Refinement: Back-scattered electron imaging has shown that in indium-
containing amalgams, the silver-mercury matrix (y1; Ag=Hgs) is in good apposition to the
unreacted alloy particles (Ag-Sn and Ag-Cu), with no evidence of unreacted indium,
suggesting its full integration into the matrix phases.[2]

The diagram below illustrates the simplified setting reaction of a high-copper amalgam and
highlights the role of indium.
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Caption: Simplified setting reaction in indium-containing high-copper amalgam.

Surface Chemistry and Corrosion Resistance

Indium significantly enhances the corrosion resistance of dental amalgam. This is attributed to
the formation of a passive surface oxide layer.[3]

» Protective Oxide Film: Amalgams prepared with indium rapidly form indium oxide and tin
oxide films on the surface.[3] This stable, passive layer acts as a barrier, reducing the
interaction of the underlying amalgam with the corrosive oral environment and significantly
lowering the release of metal ions.

o Reduced Mercury Vapor: The formation of this surface oxide layer is a key mechanism in
reducing the release of mercury vapor from the set amalgam.[3][4] The film effectively lowers
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the vapor pressure of mercury at the surface. Studies have shown that amalgams containing
8% or more admixed indium release the least amount of mercury vapor, with the greatest
effect seen during the initial setting phase.[5]

The logical flow of indium's benefits is depicted in the following diagram.
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Caption: Cause-and-effect relationship of indium in dental amalgam.

Quantitative Data on Physical Properties

The addition of indium results in measurable improvements in the mechanical properties of
high-copper dental amalgams. The following tables summarize the quantitative data found in
the literature. Note: Data from some key studies were not publicly available in full-text, hence
direct comparative values may be limited.

Table 1: Mechanical Properties
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Indium-
Control Alloy o
Property . Containing Test Standard Reference
(No Indium)
Alloy
Compressive 137 MPa Lower than
) ADA Spec. #1 [2][6]
Strength (1 hr) (Admixed) control
Compressive 431 MPa Significantly
) ) ADA Spec. #1 [2][6]
Strength (24 hr) (Admixed) Higher
Compressive Data Not Significantly
) ) ADA Spec. #1 [2]
Strength (7 day) Available Higher
Significantly
Creep (%) ~0.2 - 0.88% ADA Spec. #1 217
Lower (<0.1%)
Dimensional Data Not Very Little
) ADA Spec. #1 [2]
Change (um/cm)  Available Change
Microhardness Significantly
Lower ] Rockwell Test [819]
(Rockwell) Higher

Table 2: Mercury Vapor and lon Release

Indium-
Control Alloy . Test
Property ) Containing . Reference
(No Indium) Conditions
Alloy
Hg Vapor ) Significantly 37°C, 100%
) Higher o
Release (Setting) Decreased Humidity
Hg Vapor ] Decreased with 36.5°C, 0.75
: Higher . . o [4]
Release (Setting) increasing In % L/min air flow
Metal lon ) Significantly PBS (pH35 &
Higher [8][9][10]
Release Lower 6.5), 35 weeks

Experimental Protocols

The evaluation of indium-containing amalgams relies on standardized testing procedures to
ensure comparability and reproducibility of results. The key protocols are detailed below.
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Sample Preparation (General)

For most mechanical and physical tests, amalgam specimens are prepared according to the
American National Standards Institute/American Dental Association (ANSI/ADA) Specification
No. 1.[4][5]

» Alloy and Mercury Dosing: Pre-capsulated alloys are used to ensure accurate and consistent
alloy-to-mercury ratios.

 Trituration: The capsule is mechanically triturated for a manufacturer-specified time and
speed to achieve a homogenous, plastic mass.

o Condensation: The plastic amalgam is immediately condensed into a stainless steel mold
(e.g., 4 mm diameter x 8 mm height for compressive strength) using consistent pressure.

e Finishing: The specimen is carved and, after a specified setting time (e.g., 24 hours), may be
polished using a standardized metallographic procedure (e.g., wet-grinding with up to 600-
grit SiC paper).[11]

e Storage: Specimens are stored at 37°C until testing.[7]

Mercury Vapor Release Analysis

This protocol is designed to measure the amount of mercury vapor released from a setting or
set amalgam specimen.

o Apparatus: A Jerome® 411 or similar gold film mercury vapor analyzer is used.[5] The
specimen is placed in a sealed measuring chamber maintained at body temperature (36.5 +
0.5 °C).[4]

e Gas Flow: A carrier gas (e.g., air) is pumped through the chamber at a constant flow rate
(e.g., 0.75 L/min).[4]

e Measurement: The gas exiting the chamber is passed through the analyzer. The
concentration of mercury is measured continuously or at set intervals over a defined period
(e.g., the first few hours of setting).
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¢ Quantification: The total mass of released mercury is calculated by integrating the
concentration over the measurement time, accounting for the gas flow rate.

The workflow for this experiment is visualized below.
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Caption: Experimental workflow for mercury vapor release analysis.
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Corrosion Testing (Potentiodynamic Polarization)

Potentiodynamic polarization is an electrochemical technique used to evaluate the corrosion
susceptibility of an amalgam.

e Electrochemical Cell: A standard three-electrode cell is used.[11]
o Working Electrode: The prepared amalgam specimen.
o Reference Electrode: A standard calomel electrode (SCE) or Ag/AgCl electrode.
o Counter Electrode: An inert material, such as platinum or graphite.

o Electrolyte: The cell is filled with a corrosive medium, such as 0.9% NaCl solution or artificial
saliva, and maintained at 37°C.[11]

e Open Circuit Potential (OCP): The specimen is immersed in the electrolyte, and the OCP is
allowed to stabilize (typically for 1 hour).

o Polarization Scan: A potentiostat is used to scan the potential at a slow, constant rate (e.qg.,
0.5 - 1 mV/s) from a cathodic potential (e.g., -250 mV vs. OCP) to an anodic potential.[11]

o Data Analysis: The resulting polarization curve (log current density vs. potential) is analyzed
to determine key corrosion parameters, such as the corrosion potential (Ecorr) and corrosion
current density (icorr). A lower icorr value indicates greater corrosion resistance.

Conclusion

The incorporation of indium into high-copper dental amalgams provides a clear and
measurable improvement in the material's performance. The primary mechanism of action is
twofold: indium modifies the amalgam's microstructure by improving wetting and suppressing
the formation of the weak y2 phase, and it enhances surface stability by forming a passive
oxide layer. These changes lead to a stronger, more durable restoration with significantly
improved resistance to creep and corrosion. Furthermore, the reduction in mercury vapor
release addresses key biocompatibility and safety concerns associated with dental amalgam.
The data and protocols presented in this guide provide a technical foundation for
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understanding and further researching the vital role of indium in modern dental restorative
materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b038167?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

